Cas no 431047-37-9 (BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-)
431047-37-9 structure
Product Name:BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-
CAS No:431047-37-9
MF:C13H11FO
MW:202.224247217178
CID:3367234
PubChem ID:15526305
Update Time:2025-04-21
BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-
- HS-5776
- 431047-37-9
- 1-(4-Fluorophenoxy)-2-methylbenzene
- SCHEMBL3755350
- 1-(4-Fluorophenoxy)-2-methyl benzene
- (4-Fluorophenyl)(2-methylphenyl) ether
-
- Inchi: 1S/C13H11FO/c1-10-4-2-3-5-13(10)15-12-8-6-11(14)7-9-12/h2-9H,1H3
- InChI Key: MUTKBKUXNYJYHW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC1C=CC=CC=1C
Computed Properties
- Exact Mass: 202.079393132g/mol
- Monoisotopic Mass: 202.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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